Cas no 938018-05-4 (6-(4-chlorophenyl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carbohydrazide)

• Product name: 6-(4-chlorophenyl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carbohydrazide
• CAS No: 938018-05-4
• MF: C₁₄H₁₁ClN₄O₂
• MW: 302.71574139595
• MDL: MFCD08558474
• CID: 5225548
• PubChem ID: 19616911

6-(4-chlorophenyl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 6-(4-chlorophenyl)-3-methylisoxazolo[5,4-b]pyridine-4-carbohydrazide
• Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 6-(4-chlorophenyl)-3-methyl-, hydrazide
• 6-(4-chlorophenyl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carbohydrazide

• MDL： MFCD08558474
• Inchi： 1S/C14H11ClN4O2/c1-7-12-10(13(20)18-16)6-11(17-14(12)21-19-7)8-2-4-9(15)5-3-8/h2-6H,16H2,1H3,(H,18,20)
• InChI Key： DLPMMAOFHPDOAI-UHFFFAOYSA-N
• SMILES： C12ON=C(C)C1=C(C(NN)=O)C=C(C1=CC=C(Cl)C=C1)N=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(4-chlorophenyl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carbohydrazide

6-(4-Chlorophenyl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carbohydrazide (CAS No. 938018-05-4): An Overview of Its Structure, Synthesis, and Biological Activity

6-(4-Chlorophenyl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carbohydrazide (CAS No. 938018-05-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxazolopyridine derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The molecular structure of 6-(4-chlorophenyl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carbohydrazide is characterized by a fused oxazolopyridine ring system substituted with a 4-chlorophenyl group and a methyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The carbohydrazide moiety, in particular, is a key feature that contributes to its potential therapeutic applications.

Recent studies have focused on the synthesis and characterization of 6-(4-chlorophenyl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carbohydrazide. One notable approach involves the reaction of 6-(4-chlorophenyl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylic acid with hydrazine hydrate under mild conditions. This method yields the desired product in good yield and purity, making it suitable for further biological evaluations.

The biological activity of 6-(4-chlorophenyl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carbohydrazide has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated significant antimicrobial activity against a range of Gram-positive and Gram-negative bacteria.

In the context of cancer research, 6-(4-chlorophenyl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carbohydrazide has shown promise as a potential anticancer agent. Studies have reported its ability to induce apoptosis in various cancer cell lines through the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be a valuable lead for the development of novel anticancer therapies.

The pharmacokinetic properties of 6-(4-chlorophenyl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carbohydrazide have also been investigated. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in animal models. These characteristics are essential for its potential use as an orally administered therapeutic agent.

To further explore the therapeutic potential of 6-(4-chlorophenyl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carbohydrazide, ongoing research is focused on optimizing its structure to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its target proteins. These studies aim to guide the rational design of more effective derivatives with improved pharmacological profiles.

In conclusion, 6-(4-chlorophenyl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carbohydrazide (CAS No. 938018-05-4) represents a promising compound with diverse biological activities. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in various therapeutic areas. Continued research into this compound is expected to yield valuable insights into its mechanisms of action and potential clinical applications.